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Compound of Interest

Compound Name:
3-Chloro-4-methoxy-1H-indol-7-

amine

CAS No.: 919522-67-1

Cat. No.: B11899915

Get Quote

Technical Safety & Handling Monograph: 3-Chloro-4-methoxy-1H-indol-7-amine

Part 1: Introduction & Chemical Identity
3-Chloro-4-methoxy-1H-indol-7-amine is a specialized heterocyclic building block, likely

utilized in the synthesis of kinase inhibitors or CNS-active agents.[1][2][3] Its structure features

an electron-rich indole core modified with a nucleophilic amine at position 7, a steric/electronic

modulator (methoxy) at position 4, and a halogen handle (chlorine) at position 3.[1][2][3]

Due to the specific substitution pattern, this compound exhibits distinct reactivity profiles

compared to simple indoles, necessitating rigorous handling protocols to prevent oxidative

degradation and ensure operator safety.[2]

Physicochemical Profile (Predicted/Analog-Based)
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Property Value (Theoretical/Analog) Significance

Molecular Formula C₉H₉ClN₂O
Stoichiometry for reagent

calculations.[1][2][3]

Molecular Weight 196.63 g/mol
Critical for molarity

preparation.[1]

Appearance Off-white to tan solid

Darkens upon oxidation

(quinone imine formation).[1]

[2][3]

Solubility DMSO, DMF, MeOH
Low solubility in water;

lipophilic nature.[1][2]

pKa (Conjugate Acid) ~3.5 - 4.5 (Aniline-like)
Weak base; protonation affects

solubility.[1][2][3]

Melting Point >120°C (Decomp.[1][3] likely)
Avoid high-heat drying

methods.[1][2][3]

Part 2: Hazard Identification & Toxicology (The
"Why")
Note: As a specific REACH registration or harmonized SDS may not exist for this exact isomer,

the following hazards are derived from Structure-Activity Relationships (SAR) of close analogs

(e.g., 7-aminoindole, 3-chloroindole).

Core GHS Classifications (Anticipated)
Acute Toxicity (Oral) - Category 4 (H302): Indole-amines can interfere with neurotransmitter

systems or metabolic pathways.[1][2][3]

Skin Sensitization - Category 1 (H317): The 7-amino group, particularly on a halogenated

ring, is a structural alert for haptenization, leading to allergic contact dermatitis.[1][2][3]

Serious Eye Irritation - Category 2A (H319): Basic amines are inherently irritating to mucosal

membranes.[1][2][3]
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Aquatic Toxicity (Acute) - Category 1 (H400): Halogenated aromatics often exhibit high

toxicity to aquatic life due to bioaccumulation potential.[1][2][3]

Mechanistic Toxicology
Oxidative Stress: The 4-methoxy-7-amino motif is electron-rich.[1][2][3] In vivo or in vitro, this

can undergo metabolic oxidation to form reactive iminoquinone species, which are

electrophilic and can covalently bind to DNA or proteins (genotoxicity risk).[2][3]

Reactivity: The C3-Chlorine atom activates the ring for metal-catalyzed cross-couplings but

also suggests potential reactivity with biological thiols.[1][2][3]

Part 3: Technical Handling Protocols
Storage & Stability
The Enemy: Oxidation and Photolysis.[1]

Protocol: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

Container: Amber glass vials with Teflon-lined caps.

Reasoning: The 7-amino group is susceptible to oxidation, turning the solid black/purple.[1]

[2][3] The 3-chloro substituent can be photolabile under UV light.[1][2][3]

Solution Preparation Workflow
Solvent Choice: Anhydrous DMSO or DMF are preferred for stock solutions (10-50 mM).[1]

[2][3]

Dissolution: Do not sonicate for extended periods (heat generation promotes degradation).[1]

[2] Vortex briefly.

Usage: Use fresh. If storage is necessary, freeze aliquots at -80°C. Avoid repeated freeze-

thaw cycles.

Engineering Controls (Visualization)
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The following diagram outlines the decision logic for safe isolation and weighing, prioritizing

operator isolation from the potent sensitizer.

Task: Weighing Solid Reagent

Quantity > 10 mg?

Fume Hood (Face Velocity > 100 fpm)

No (Small Scale)

Glove Box / Isolator

Yes (Bulk/Stock)

PPE: Nitrile Gloves (Double),
Lab Coat, Safety Glasses, N95 Mask PPE: Box Gloves + Lab Coat

Weigh into tared vial.
Clean balance immediately.

Weigh in inert atmosphere.
Seal before removal.

Disposal: Solid Toxic Waste
(Double Bagged)

Click to download full resolution via product page

Figure 1: Risk-based handling workflow. High quantities of halogenated amino-indoles

necessitate isolation to prevent sensitization.[1][2][3]

Part 4: Emergency Response
Exposure Response Logic
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In the event of exposure, immediate action determines the clinical outcome.[2][4] This

compound is lipophilic; water alone may not suffice for skin decontamination.[1][3]

Exposure Incident

Route?

Skin Contact Eye Contact Inhalation

1. Blot excess (do not rub)
2. Wash with PEG-400 or Soap/Water

3. Rinse 15 mins

1. Irrigate immediately (15 mins)
2. Remove contacts if easy

3. Seek Opthalmologist

1. Move to fresh air
2. Oxygen if breathing difficult
3. Monitor for delayed edema

Seek Medical Attention
(Bring SDS/Chemical Structure)

Click to download full resolution via product page

Figure 2: Emergency response decision tree.[1][2][3] Note the use of PEG-400 for lipophilic

amine removal if available.[1][2][3]

Fire Fighting Measures
Hazardous Combustion Products: Carbon oxides (CO, CO₂), Nitrogen oxides (NOₓ),

Hydrogen chloride gas (HCl).[1][2][3]

Extinguishing Media: Alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2][3][5]

Water spray may be used to cool containers but avoid water jet which may scatter the

chemical.[1][3]
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Part 5: Synthetic Context & Application
Role in Drug Discovery: This molecule is a "privileged scaffold."[1]

C7-Amine: Serves as a nucleophile for amide coupling or sulfonylation to introduce solubility-

enhancing groups.[1][2][3]

C3-Chlorine: A handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura) to extend the

carbon skeleton.[1][2][3]

C4-Methoxy: Provides electron donation to the ring, modulating the basicity of the N1-H and

C7-NH₂.[1][2][3]

Self-Validating Purity Check: Before using this reagent in critical steps:

TLC: Run in 50% EtOAc/Hexane. If a dark spot remains at the baseline or multiple spots

appear, purification (recrystallization or column chromatography) is required.[2][3]

NMR: Check for the integrity of the methoxy singlet (~3.9 ppm) and the distinct aromatic

pattern. Loss of integral height suggests degradation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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